Cas no 2287332-24-3 (7-bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole
• CAS No: 2287332-24-3
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 6071913
• PubChem ID: 165738459
• Update Time: 2025-06-08

7-bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749721
• 2287332-24-3
• 7-bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole

• Inchi： 1S/C8H8BrN3O/c1-12-8-5(9)3-4-6(13-2)7(8)10-11-12/h3-4H,1-2H3
• InChI Key： CVPAZZRYGMBVDD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N(C)N=N2)OC

Computed Properties

• Exact Mass: 240.98507g/mol
• Monoisotopic Mass: 240.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.9Ų

Additional information on 7-bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole

Comprehensive Overview of 7-Bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole (CAS No. 2287332-24-3)

7-Bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole (CAS No. 2287332-24-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzotriazole derivative is characterized by its unique molecular structure, which includes a bromine substitution at the 7-position and a methoxy group at the 4-position. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for high-purity benzotriazole derivatives like 7-Bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole has surged due to their role as intermediates in the synthesis of biologically active molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control. The compound's CAS No. 2287332-24-3 serves as a critical identifier in patent literature and regulatory documentation.

The synthesis of 7-Bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole typically involves multi-step reactions, including bromination and etherification of precursor molecules. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. This aligns with industry trends emphasizing quality-by-design (QbD) principles in chemical manufacturing.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are subjects of ongoing investigation, reflecting the chemical industry's shift toward green chemistry initiatives. Its stability under various pH conditions makes it suitable for formulation studies, addressing common queries about compound solubility and storage requirements in research forums.

Market analysts note growing interest in custom synthesis services for this compound, particularly from contract research organizations (CROs) working on fragment-based drug design. The 7-position bromine offers strategic opportunities for further functionalization through cross-coupling reactions, a feature frequently discussed in medicinal chemistry publications.

In material science applications, 7-Bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole has shown promise as a precursor for organic electronic materials, coinciding with the rise of flexible electronics research. Its molecular architecture suggests potential utility in photovoltaic materials and OLED technologies, though these applications require further validation.

Regulatory compliance remains a key consideration for users of this compound. While not classified as hazardous under current standards, proper laboratory handling protocols should be followed, including the use of personal protective equipment (PPE). Safety data sheets (SDS) for CAS 2287332-24-3 provide detailed guidance on exposure limits and first aid measures.

The global market for benzotriazole-based compounds is projected to grow at a CAGR of 5-7% through 2030, with 7-Bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole occupying a niche segment. Pharmaceutical companies increasingly seek such specialized intermediates to accelerate drug discovery pipelines, especially in oncology and CNS disease research.

For researchers inquiring about scale-up synthesis or bulk availability, several specialty chemical suppliers now offer this compound with certificates of analysis (CoA). Comparative studies between different synthetic routes are emerging in recent literature, addressing frequent questions about yield optimization and cost-effective production methods.

In conclusion, 7-Bromo-4-methoxy-1-methyl-1H-1,2,3-benzotriazole (CAS No. 2287332-24-3) represents a versatile chemical entity with expanding applications across multiple scientific disciplines. Its development reflects broader trends in precision chemistry and molecular innovation, making it a compound of enduring interest to both academic and industrial researchers.